Cas no 2171485-70-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid
• CAS No: 2171485-70-2
• MF: C₂₆H₂₆N₂O₅S
• MW: 478.560045719147
• CID: 6079155
• PubChem ID: 165805022
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(thiophen-2-yl)propyl]carbamoyl}propanoic acid
• 2171485-70-2
• EN300-1506745

• Inchi： 1S/C26H26N2O5S/c1-2-21(23-12-7-13-34-23)27-25(31)22(14-24(29)30)28-26(32)33-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,20-22H,2,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DCBCUPVPOQUETF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15624311g/mol
• Monoisotopic Mass: 478.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid (CAS No. 2171485-70-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid (CAS No. 2171485-70-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a thiophene moiety. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in solid-phase peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. In the context of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the final product is pure and well-defined.

The presence of the thiophene moiety in the structure of this compound is particularly noteworthy. Thiophenes are heterocyclic compounds with a five-membered ring containing one sulfur atom. They are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene group into the structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid may enhance its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been increasing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. The unique structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid suggests that it may have the potential to interfere with specific PPIs, thereby providing new therapeutic avenues for treating diseases such as cancer and neurodegenerative disorders.

Clinical trials and preclinical studies have shown that compounds with similar structural features to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid exhibit promising results in terms of efficacy and safety. For example, a study published in the Journal of Medicinal Chemistry reported that a related compound demonstrated significant antitumor activity in both in vitro and in vivo models of breast cancer. These findings highlight the potential of this class of compounds as novel therapeutic agents.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. Key steps include the protection of the amino group with Fmoc, the coupling reactions to form the desired amide bonds, and the final deprotection step to reveal the active amino functionality. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of these processes.

In addition to its potential therapeutic applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid is also an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to be readily modified through various chemical transformations, making it a valuable building block for constructing libraries of bioactive compounds. This property is particularly useful in high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery.

The physical and chemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-yl)propylcarbamoyl}propanoic acid, such as its solubility, stability, and reactivity, have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These data provide valuable insights into the behavior of this compound under different conditions and help guide its use in various applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(thiophen-2-y l)prop ylc arbamo y l }pr op ano ic ac id strong > (CAS No. 2171485 -70 - 2 ) represents a fascinating example of a complex organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further exploration and development as a novel therapeutic agent or as an intermediate in the synthesis of more complex bioactive molecules.